4'-Bromobiphenyl-4-sulfonyl chloride
Cat. No. B168381
M. Wt: 331.61 g/mol
InChI Key: SSBVDUAYXSMLTR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06566381B1
Procedure details
To a solution of 4′-bromobiphenyl-4-sulfonic acid 13a (18.8 g, 78.1 mmol) in thionyl chloride (150 mL) is added a catalytic amount of N,N-dimethylformamide (0.3 mL). The reaction mixture is heated to reflux for 4 hr. The mixture is then cooled to room temperature, and concentrated under reduced pressure. Toluene is then added and the mixture is concentrated under reduced pressure. The solid crude product is then recrystallized with ethyl acetate and hexanes to give the solid desired product.
Name
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:7]=[CH:6][C:5]([C:8]2[CH:13]=[CH:12][C:11]([S:14]([OH:17])(=O)=[O:15])=[CH:10][CH:9]=2)=[CH:4][CH:3]=1.CN(C)C=O.S(Cl)([Cl:25])=O>>[Br:1][C:2]1[CH:7]=[CH:6][C:5]([C:8]2[CH:13]=[CH:12][C:11]([S:14]([Cl:25])(=[O:17])=[O:15])=[CH:10][CH:9]=2)=[CH:4][CH:3]=1
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Inputs
Step One
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Name
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|
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Quantity
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18.8 g
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Type
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reactant
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Smiles
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BrC1=CC=C(C=C1)C1=CC=C(C=C1)S(=O)(=O)O
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Name
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Quantity
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0.3 mL
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Type
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reactant
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Smiles
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CN(C=O)C
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Name
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Quantity
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150 mL
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Type
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reactant
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Smiles
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S(=O)(Cl)Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction mixture is heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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to reflux for 4 hr
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Duration
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4 h
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated under reduced pressure
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ADDITION
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Type
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ADDITION
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Details
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Toluene is then added
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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the mixture is concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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The solid crude product is then recrystallized with ethyl acetate and hexanes
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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BrC1=CC=C(C=C1)C1=CC=C(C=C1)S(=O)(=O)Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
